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Compound of Interest

Compound Name: N-Propionyl-d5-glycine

Cat. No.: B15142313 Get Quote

Technical Guide: N-Propionyl-d5-glycine for
Research Applications
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling information,

and technical applications of N-Propionyl-d5-glycine. This stable isotope-labeled compound is

a critical tool for researchers in metabolomics and clinical diagnostics, particularly in the study

of inborn errors of metabolism.

Safety Data Sheet (SDS) and Handling Information
Proper handling and storage of N-Propionyl-d5-glycine are essential for laboratory safety and

to maintain the integrity of the product. The following information is a summary of key safety

data.

Hazard Identification
N-Propionyl-d5-glycine is typically not classified as hazardous. However, as with any

chemical, it should be handled with care. Some suppliers of similar compounds, like Glycine-

d5, indicate potential for skin and eye irritation.

GHS Hazard Statements (for related compounds):
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures
Inhalation: Move the person to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water.

Ingestion: Rinse mouth with water.

Handling and Storage
Handling: Avoid direct contact with the substance. Use in a well-ventilated area.

Storage: Store in a tightly closed container in a cool, dry place. Recommended storage

temperatures are typically refrigerated (2°C to 8°C).

Physical and Chemical Properties
The physical and chemical properties of N-Propionyl-d5-glycine are summarized in the table

below.
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Property Value

Molecular Formula C₅D₅H₄NO₃

Molecular Weight 136.16 g/mol [1]

IUPAC Name
2-(2,2,3,3,3-

pentadeuteriopropanoylamino)acetic acid[1]

Synonyms
N-(1-Oxopropyl-d5)glycine, Propionyl-d5

Glycine

Appearance Solid

Purity Typically ≥98%

Metabolic Pathway and Biological Relevance
N-Propionyl-d5-glycine serves as an internal standard for the quantification of its non-

deuterated analog, N-Propionyl-glycine. N-Propionyl-glycine is a clinically significant metabolite

that is elevated in the metabolic disorder known as propionic acidemia.

Propionic acidemia is an inborn error of metabolism caused by a deficiency of the enzyme

propionyl-CoA carboxylase. This enzyme is crucial for the breakdown of several amino acids

(isoleucine, valine, threonine, and methionine) and odd-chain fatty acids. A deficiency leads to

the accumulation of propionyl-CoA. The body attempts to detoxify this excess propionyl-CoA by

converting it to N-Propionyl-glycine via the action of glycine N-acyltransferase. This metabolite

is then excreted in the urine. Therefore, urinary levels of N-Propionyl-glycine are a key

diagnostic marker for propionic acidemia.
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Metabolic Precursors

Normal Metabolism

Detoxification Pathway

Isoleucine

Propionyl-CoA

Valine
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Methionine

Odd-Chain Fatty Acids

Propionyl-CoA Carboxylase
(Deficient in Propionic Acidemia)

Biotin

Glycine N-Acyltransferase

Methylmalonyl-CoA Krebs Cycle

N-Propionyl-glycine
(Excreted in Urine)Glycine
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Caption: Metabolic pathway illustrating the formation of N-Propionyl-glycine in propionic

acidemia.

Experimental Protocols
N-Propionyl-d5-glycine is primarily used as an internal standard in stable isotope dilution

analysis for the accurate quantification of N-Propionyl-glycine in biological samples, typically

urine, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Urinary N-Propionyl-glycine using LC-
MS/MS
This protocol provides a general framework for the analysis of acylglycines. Specific

parameters may need to be optimized for individual instruments and laboratory conditions.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15142313?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Urine samples

N-Propionyl-d5-glycine (internal standard)

Methanol

Formic acid

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

LC-MS/MS system

Procedure:

Sample Preparation:

1. Thaw frozen urine samples at room temperature.

2. Centrifuge the samples to pellet any particulate matter.

3. In a clean microcentrifuge tube, combine a specific volume of the urine supernatant (e.g.,

100 µL) with the internal standard solution (N-Propionyl-d5-glycine in a suitable solvent

like methanol) to a known final concentration.

4. Add a protein precipitation solvent, such as methanol, vortex, and centrifuge to pellet

proteins.

5. Transfer the supernatant to a new tube for analysis. For cleaner samples, an optional

solid-phase extraction step can be performed.

LC-MS/MS Analysis:

1. Chromatographic Separation: Use a C18 reversed-phase column. The mobile phases

typically consist of water with 0.1% formic acid (Mobile Phase A) and methanol or

acetonitrile with 0.1% formic acid (Mobile Phase B). A gradient elution is used to separate

the analytes.
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2. Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific

precursor-to-product ion transitions for both N-Propionyl-glycine and N-Propionyl-d5-
glycine.

Typical MRM Transitions:

N-Propionyl-glycine: To be determined empirically based on the instrument.

N-Propionyl-d5-glycine: To be determined empirically based on the instrument (will have a

+5 Da shift from the non-deuterated form).

Quantification:

1. Generate a calibration curve using known concentrations of N-Propionyl-glycine with a

fixed concentration of the N-Propionyl-d5-glycine internal standard.

2. Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

3. Determine the concentration of N-Propionyl-glycine in the unknown samples by

interpolating from the calibration curve.
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Caption: General workflow for the quantification of urinary N-Propionyl-glycine using LC-

MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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